Cas no 2092356-64-2 (3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane)

• Product Name: 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane
• CAS No: 2092356-64-2
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 4637073
• Update Time: 2025-06-29

3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 2,9-Dioxaspiro[5.5]undecane, 3-(bromomethyl)-
• 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane

• Inchi： 1S/C10H17BrO2/c11-7-9-1-2-10(8-13-9)3-5-12-6-4-10/h9H,1-8H2
• InChI Key： KTUBERSNDRWIER-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2)CCC(CBr)O1

Additional information on 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane

3-(Bromomethyl)-2,9-Dioxaspiro[5.5]Undecane: A Comprehensive Overview

The compound 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane (CAS No. 2092356-64-2) is a unique spirocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the oxygen atom in the dioxaspiro structure. The spiro[5.5]undecane framework provides a rigid and stable structure, making it an attractive candidate for drug design and materials science.

The bromomethyl group attached at the 3-position introduces a reactive bromine atom, which can participate in various nucleophilic substitution reactions. This functionality enhances the versatility of the compound, enabling its use as an intermediate in organic synthesis. Recent studies have highlighted its role in the construction of complex molecular architectures, particularly in the synthesis of bioactive molecules and advanced materials.

Spiro compounds have gained considerable attention in recent years due to their unique physical and chemical properties. The dioxaspiro[5.5]undecane core of this compound provides a rigid bicyclic framework that can influence the electronic and steric properties of the molecule. This makes it an ideal candidate for exploring novel chemical reactivity and for applications in drug delivery systems.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane. Researchers have employed various strategies, including ring-closing metathesis and intramolecular cyclization reactions, to construct this spirocyclic compound. These methods not only enhance the scalability of the synthesis but also pave the way for further functionalization of the molecule.

In terms of applications, 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane has shown promise in medicinal chemistry as a scaffold for designing bioactive agents. Its rigid structure and reactive bromomethyl group make it suitable for exploring interactions with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug discovery.

The dioxaspiro[5.5]undecane framework also exhibits interesting mechanical properties, making it a candidate for applications in materials science. Researchers have investigated its use as a building block for constructing advanced polymers and supramolecular assemblies. These applications highlight the versatility of this compound across multiple disciplines.

From an environmental perspective, understanding the degradation pathways of 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane is crucial for assessing its environmental impact. Recent studies have explored its biodegradation under various conditions, providing insights into its persistence in different ecosystems.

In conclusion, 3-(bromomethyl)-2,9-dioxaspiro[5.5]undecane (CAS No. 2092356-64-2) is a versatile compound with significant potential in organic synthesis, medicinal chemistry, and materials science. Its unique spirocyclic structure and reactive functionalities make it an invaluable tool for researchers exploring novel chemical reactions and applications.